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Compound of Interest

Compound Name: Hdac-IN-58

Cat. No.: B12385239 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Hdac-IN-58 is a potent and selective inhibitor of Histone Deacetylase 6 (HDAC6), a crucial

enzyme involved in various cellular processes, including protein degradation and cell motility.

Its targeted activity makes it a valuable tool for investigating the biological functions of HDAC6

and for potential therapeutic development in areas such as neurodegenerative diseases and

cancer. This document provides detailed application notes and protocols for the solubility,

preparation, and handling of Hdac-IN-58 to facilitate its effective use in a laboratory setting.

Physicochemical and Biological Properties
Hdac-IN-58 is a small molecule inhibitor with specific activity against HDAC6. While detailed

physicochemical data for Hdac-IN-58 is not extensively published, this section summarizes its

known properties and provides representative data from similar HDAC inhibitors to guide

experimental design.

Table 1: Physicochemical and Potency Data for Hdac-IN-58 and Representative HDAC

Inhibitors
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Property Hdac-IN-58
Mocetinostat
(HDAC1/2 inhibitor)

CM-1758 (HDAC
inhibitor)

Molecular Formula C₁₆H₁₃ClF₂N₄O₃S C₂₃H₂₀N₆O C₂₈H₂₇N₅O₄

Molecular Weight 414.81 g/mol 396.4 g/mol 533.58 g/mol

Target(s) HDAC6 HDAC1, HDAC2 HDACs

IC₅₀ 2.06 nM for HDAC6
0.15 µM for HDAC1,

0.29 µM for HDAC2
Not specified

Appearance Solid Crystalline solid Solid

Solubility (DMSO)

Soluble (exact

concentration not

specified)

~20 mg/mL
Soluble (formulations

at ≥ 2.5 mg/mL)

Solubility (DMF) Data not available ~25 mg/mL Data not available

Aqueous Solubility Likely low
Sparingly soluble in

aqueous buffers

Soluble in specific

aqueous formulations

CAS Number 2071224-39-8 726169-73-9 2256079-39-5

Preparation of Hdac-IN-58 Stock Solutions
Accurate and consistent preparation of stock solutions is critical for reproducible experimental

results. Due to the limited specific solubility data for Hdac-IN-58, the following protocol is based

on best practices for similar small molecule inhibitors, which are typically soluble in dimethyl

sulfoxide (DMSO).

Materials:
Hdac-IN-58 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Calibrated precision balance
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Vortex mixer

Pipettes and sterile, filtered pipette tips

Protocol for Preparing a 10 mM DMSO Stock Solution:
Equilibrate: Allow the Hdac-IN-58 vial to come to room temperature before opening to

prevent condensation.

Weighing: Carefully weigh out the desired amount of Hdac-IN-58 powder using a precision

balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 4.148 mg of Hdac-IN-58 (Molecular Weight = 414.81 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

Hdac-IN-58 powder. For a 10 mM stock from 4.148 mg, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly for several minutes until the powder is

completely dissolved. Gentle warming (e.g., in a 37°C water bath for 5-10 minutes) can be

used to aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the stock solution

at -20°C for short-term storage (weeks to months) or at -80°C for long-term storage (months

to years). A datasheet for Hdac-IN-58 suggests stability for 2 weeks at 4°C in DMSO and 6

months at -80°C in DMSO.[1]

Experimental Protocols
In Vitro Cell-Based Assays
This protocol provides a general workflow for treating cultured cells with Hdac-IN-58.
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Caption: Experimental workflow for in vitro cell-based assays with Hdac-IN-58.

Cell Seeding: Plate cells at the desired density in appropriate cell culture plates or flasks and

allow them to adhere and grow, typically for 24 hours.

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the 10 mM

Hdac-IN-58 DMSO stock solution. Prepare the final working concentrations by diluting the

stock solution in fresh, pre-warmed cell culture medium.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced toxicity. Prepare a vehicle control with the same

final concentration of DMSO.

Cell Treatment: Remove the old medium from the cells and replace it with the medium

containing the desired concentrations of Hdac-IN-58 or the vehicle control.

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) under

standard cell culture conditions (e.g., 37°C, 5% CO₂).

Downstream Analysis: Following incubation, harvest the cells for downstream applications

such as Western blotting to assess protein acetylation, quantitative PCR for gene expression
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analysis, or cell viability assays.

Signaling Pathway of HDAC Inhibition
HDAC inhibitors, including Hdac-IN-58, function by preventing the removal of acetyl groups

from lysine residues on histone and non-histone proteins. This leads to an increase in

acetylation, which can alter chromatin structure and gene expression.
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Caption: Signaling pathway of HDAC inhibition leading to altered gene expression.

Safety Precautions
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Hdac-IN-58 is a bioactive molecule and should be handled with care.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and gloves

when handling the compound.

Handling: Handle the powder in a chemical fume hood to avoid inhalation.

Disposal: Dispose of waste containing Hdac-IN-58 according to your institution's guidelines

for chemical waste.

By following these guidelines and protocols, researchers can effectively and safely utilize

Hdac-IN-58 as a specific inhibitor of HDAC6 to advance their scientific investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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